Cas no 7316-64-5 (1H-Indene-2-carboxylic acid, 3-methyl-, methyl ester)

• Product Name: 1H-Indene-2-carboxylic acid, 3-methyl-, methyl ester
• CAS No: 7316-64-5
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 542928
• PubChem ID: 2753057
• Update Time: 2025-04-19

1H-Indene-2-carboxylic acid, 3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-carboxylic acid, 3-methyl-, methyl ester
• methyl 3-methyl-1H-indene-2-carboxylate
• 3-methyl-1H-indene-2-carboxylic acid methyl ester
• DTXSID60372957
• SCHEMBL20444060
• MFCD01846160
• F97908
• 7316-64-5
• AKOS004907848

• Inchi： 1S/C12H12O2/c1-8-10-6-4-3-5-9(10)7-11(8)12(13)14-2/h3-6H,7H2,1-2H3
• InChI Key： VAFIJZGHDGTWFN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)C2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 188.08376
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes